Cas no 109359-36-6 (1,8-Octanediol,2-methyl-)

• Product Name: 1,8-Octanediol,2-methyl-
• CAS No: 109359-36-6
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 128396
• PubChem ID: 10997344
• Update Time: 2025-04-18

1,8-Octanediol,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediol,2-methyl-
• 2-Methyl-1,8-octanediol
• 2-methyloctane-1,8-diol
• ACMC-1BOF2
• AG-D-26238
• CTK4A6469
• 1,8-Dihydroxy-2-methyloctane
• NS00128720
• DTXSID60451190
• 109359-36-6
• SCHEMBL152197

• Inchi： 1S/C9H20O2/c1-9(8-11)6-4-2-3-5-7-10/h9-11H,2-8H2,1H3
• InChI Key： SDQROPCSKIYYAV-UHFFFAOYSA-N
• SMILES： OCC(C)CCCCCCO

Computed Properties

• Exact Mass: 160.1464
• Monoisotopic Mass: 160.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46